Cas no 1804212-73-4 (Methyl 3-(3-bromopropyl)-4-(chloromethyl)benzoate)

• Product Name: Methyl 3-(3-bromopropyl)-4-(chloromethyl)benzoate
• CAS No: 1804212-73-4
• MF: C₁₂H₁₄BrClO₂
• MW: 305.595362186432
• CID: 4950412
• Update Time: 2025-10-28

Methyl 3-(3-bromopropyl)-4-(chloromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3-bromopropyl)-4-(chloromethyl)benzoate

• Inchi： 1S/C12H14BrClO2/c1-16-12(15)10-4-5-11(8-14)9(7-10)3-2-6-13/h4-5,7H,2-3,6,8H2,1H3
• InChI Key： ITHPHUWYAYTRSQ-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C(=O)OC)C=CC=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Additional information on Methyl 3-(3-bromopropyl)-4-(chloromethyl)benzoate

Methyl 3-(3-bromopropyl)-4-(chloromethyl)benzoate: An Overview of CAS No. 1804212-73-4

Methyl 3-(3-bromopropyl)-4-(chloromethyl)benzoate (CAS No. 1804212-73-4) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound features a benzoate core with functional groups that include a bromopropyl and a chloromethyl moiety, making it an intriguing candidate for various applications.

The molecular formula of Methyl 3-(3-bromopropyl)-4-(chloromethyl)benzoate is C₁₂H₁₄BrClO₂, and its molecular weight is approximately 309.6 g/mol. The presence of bromine and chlorine atoms in the molecule imparts unique chemical properties, such as reactivity and stability, which are crucial for its use in synthetic pathways and as an intermediate in the development of pharmaceuticals and other advanced materials.

In the realm of organic synthesis, Methyl 3-(3-bromopropyl)-4-(chloromethyl)benzoate serves as a valuable building block. The bromopropyl group can undergo various reactions, including nucleophilic substitution and coupling reactions, which are essential for constructing complex organic molecules. Similarly, the chloromethyl group can be readily functionalized through substitution reactions, providing additional versatility in synthetic strategies.

Recent studies have highlighted the potential of Methyl 3-(3-bromopropyl)-4-(chloromethyl)benzoate in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for the synthesis of novel antiviral agents. The researchers found that by modifying the bromopropyl and chloromethyl groups, they could create derivatives with enhanced antiviral activity against a range of viral pathogens. This research underscores the importance of Methyl 3-(3-bromopropyl)-4-(chloromethyl)benzoate as a key intermediate in drug discovery and development.

In addition to its applications in medicinal chemistry, Methyl 3-(3-bromopropyl)-4-(chloromethyl)benzoate has shown promise in materials science. A study published in Advanced Materials investigated the use of this compound as a precursor for the synthesis of functional polymers. The researchers demonstrated that by polymerizing derivatives of Methyl 3-(3-bromopropyl)-4-(chloromethyl)benzoate, they could create polymers with tunable properties suitable for applications in electronics, coatings, and biomedical devices.

The physical properties of Methyl 3-(3-bromopropyl)-4-(chloromethyl)benzoate are also noteworthy. It is typically obtained as a white crystalline solid with a melting point ranging from 75 to 78°C. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF), making it easy to handle and process in laboratory settings.

Safety considerations are an important aspect when working with any chemical compound. While Methyl 3-(3-bromopropyl)-4-(chloromethyl)benzoate is not classified as a hazardous material under current regulations, it is advisable to handle it with appropriate personal protective equipment (PPE) to minimize exposure risks. Standard laboratory safety protocols should be followed to ensure safe handling and storage.

In conclusion, Methyl 3-(3-bromopropyl)-4-(chloromethyl)benzoate (CAS No. 1804212-73-4) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers engaged in organic synthesis, medicinal chemistry, and materials science. As ongoing research continues to uncover new applications and derivatives, the importance of this compound is likely to grow even further.